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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of

Iadademstat dihydrochloride stock solutions for research applications. Iadademstat (also

known as ORY-1001) is a potent and selective inhibitor of Lysine-Specific Demethylase 1

(LSD1/KDM1A), a key enzyme in epigenetic regulation, with significant potential in cancer

therapy.[1][2][3] Accurate and consistent preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results. This guide summarizes solubility data, provides

step-by-step preparation protocols, and outlines best practices for long-term storage and

stability.

Quantitative Data Summary
The solubility and stability of Iadademstat dihydrochloride can vary depending on the solvent

and storage conditions. The following table summarizes key quantitative data for the

preparation of stock solutions.
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Parameter Solvent
Concentrati
on

Special
Conditions

Storage
Temperatur
e

Stability

Solubility Water (H₂O)
57.75 mg/mL

(190.42 mM)

Requires

sonication

and warming

-20°C / -80°C See below

DMSO

0.69 mg/mL

(2.28 mM) - 8

mg/mL (26.37

mM)

Requires

sonication

and warming;

use fresh,

non-

hygroscopic

DMSO[2][4]

-20°C / -80°C See below

PBS (pH 7.2) 10 mg/mL Not specified -20°C / -80°C See below

Stability of

Stock

Solutions

In solvent
Not

applicable

Sealed

storage,

away from

moisture[4][5]

-20°C
1 year[4] or 1

month[1]

In solvent
Not

applicable

Sealed

storage,

away from

moisture[4][5]

-80°C
2 years[4] or

6 months[1]

Solid Form
Not

applicable

Sealed

storage,

away from

moisture[4][5]

4°C ≥ 4 years[6]

Note on Conflicting Stability Data: There are conflicting reports regarding the long-term stability

of Iadademstat dihydrochloride in solvent. One source indicates stability for up to 2 years at

-80°C and 1 year at -20°C, while another suggests a shorter stability of 6 months at -80°C and

1 month at -20°C.[1][4] It is recommended to consult the manufacturer's specific datasheet for

the lot in use or to perform internal stability tests. For critical experiments, preparing fresh

solutions is the most reliable approach.
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Experimental Protocols
Materials and Equipment

Iadademstat dihydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile deionized water (H₂O) or sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Sonicator bath

Warming plate or water bath

Sterile 0.22 µm syringe filters (if sterile filtration is required)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle Iadademstat dihydrochloride in a well-ventilated area, preferably a chemical fume

hood.[5]

Avoid inhalation of dust and contact with skin and eyes.[5]

Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[5]

In case of contact, wash the affected area thoroughly with water.[5]

Stock Solution Preparation Protocol (Example: 10 mM in
DMSO)

Calculate the required mass:
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The molecular weight of Iadademstat dihydrochloride is 303.27 g/mol .[3][4]

To prepare 1 mL of a 10 mM stock solution, the required mass is:

Mass (g) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 303.27 g/mol = 0.0030327 g = 3.03 mg

Weigh the compound:

Using a calibrated analytical balance, carefully weigh out 3.03 mg of Iadademstat
dihydrochloride powder and place it in a sterile vial.

Add the solvent:

Add 1 mL of anhydrous DMSO to the vial containing the compound.

Dissolve the compound:

Vortex the solution for 1-2 minutes.

If the compound is not fully dissolved, sonicate the vial in a water bath for 10-15 minutes.

[4]

Gentle warming (e.g., 37°C) can also aid in dissolution.[4] Visually inspect the solution to

ensure no particulates are present.

Aliquot and store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. This prevents repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light and moisture.[4][5]

Stock Solution Preparation with Aqueous Solvents
(Water or PBS)
The protocol is similar to the one for DMSO. However, due to the higher concentration

achievable in water, it is crucial to ensure complete dissolution.[4]
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Follow steps 1-3 as described above, substituting water or PBS for DMSO.

Intensive sonication and warming may be necessary to achieve the desired concentration.[4]

For cell culture applications, it is highly recommended to sterile-filter the aqueous stock

solution using a 0.22 µm syringe filter before use.[4]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Iadademstat dihydrochloride stock solutions.
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Iadademstat Signaling Pathway Inhibition

Iadademstat Mechanism of Action
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Caption: Iadademstat inhibits LSD1, leading to altered gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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